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Compound of Interest

Compound Name:
Phenyltrimethylammonium

bromide

Cat. No.: B102338 Get Quote

Phenyltrimethylammonium Bromide: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

key applications of phenyltrimethylammonium bromide. The information is curated for

professionals in research and development, with a focus on data clarity and practical

experimental insights.

Core Chemical Properties
Phenyltrimethylammonium bromide, a quaternary ammonium salt, exists as a white to off-

white crystalline solid. It is characterized by its hygroscopic nature and solubility in polar

solvents such as water and ethanol.[1]

Physicochemical Data
The fundamental physicochemical properties of phenyltrimethylammonium bromide are

summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₉H₁₄BrN [2][3]

Molecular Weight 216.12 g/mol [2][3]

Melting Point 215 °C (decomposes) [2][3]

Appearance
White to off-white crystalline

powder
[1][3]

Solubility Soluble in water and alcohols [1]

Structural Identifiers
For unambiguous identification and use in computational chemistry applications, the following

structural identifiers are provided.

Identifier Type Identifier Source

IUPAC Name
trimethyl(phenyl)azanium;brom

ide
[4]

SMILES
C--INVALID-LINK--

(C)C1=CC=CC=C1.[Br-]
[4]

InChI

InChI=1S/C9H14N.BrH/c1-

10(2,3)9-7-5-4-6-8-9;/h4-8H,1-

3H3;1H/q+1;/p-1

[4]

CAS Number 16056-11-4 [2]

Chemical Structure
The structure of phenyltrimethylammonium bromide consists of a quaternary ammonium

cation, where the nitrogen atom is bonded to three methyl groups and one phenyl group, and a

bromide anion.

Caption: Chemical structure of phenyltrimethylammonium bromide.
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Synthesis and Experimental Protocols
General Synthesis Workflow
Phenyltrimethylammonium bromide is typically synthesized via the quaternization of N,N-

dimethylaniline with methyl bromide. The lone pair of electrons on the nitrogen atom of the

tertiary amine attacks the electrophilic methyl group of methyl bromide, forming a new carbon-

nitrogen bond and resulting in the quaternary ammonium salt.

N,N-Dimethylaniline

Quaternization Reaction
(Nucleophilic Substitution)

Methyl Bromide

Phenyltrimethylammonium Bromide

Click to download full resolution via product page

Caption: Generalized synthesis workflow for phenyltrimethylammonium bromide.

Experimental Protocol: Antibacterial Assay
This protocol outlines a method for assessing the antibacterial activity of

phenyltrimethylammonium bromide against various bacterial strains.[5]

1. Preparation of Bacterial Cultures:

Five bacterial strains are used: Staphylococcus aureus, Staphylococcus epidermidis,

Klebsiella pneumoniae, Escherichia coli, and Pseudomonas aeruginosa.

Inoculate each bacterial strain into separate nutrient broth solutions.

Incubate the cultures at 37°C for 24 hours to achieve sufficient growth.
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2. Preparation of Test Solutions:

Prepare a stock solution of phenyltrimethylammonium bromide in a suitable solvent (e.g.,

sterile distilled water).

From the stock solution, prepare a series of dilutions to achieve final concentrations ranging

from 0.1 M to 0.8 M.

3. Antibacterial Susceptibility Testing (Agar Well Diffusion Method):

Prepare nutrient agar plates.

Spread a uniform lawn of each bacterial culture onto the surface of separate agar plates.

Aseptically create wells of a standard diameter in the agar.

Add a fixed volume of each concentration of the phenyltrimethylammonium bromide
solution to the respective wells on each plate.

Use a standard antibiotic as a positive control and the solvent as a negative control.

Incubate the plates at 37°C for 24 hours.

4. Data Analysis:

After incubation, measure the diameter of the zone of inhibition around each well in

millimeters.

A larger zone of inhibition indicates greater antibacterial activity.

Compare the zones of inhibition for different concentrations of phenyltrimethylammonium
bromide and against the controls to determine the minimum inhibitory concentration (MIC).

Applications and Mechanisms of Action
Phenyltrimethylammonium bromide is a versatile compound with applications in organic

synthesis and as a biocidal agent.
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Applications of Phenyltrimethylammonium Bromide

Mechanisms of Action

Phenyltrimethylammonium
Bromide

Phase Transfer Catalyst Surfactant / Corrosion Inhibitor Antimicrobial Agent

Facilitates transfer of reactants
between immiscible phases

Amphiphilic nature with hydrophilic
head and hydrophobic tail

Disruption of bacterial
cell membranes

Click to download full resolution via product page

Caption: Key applications and mechanisms of phenyltrimethylammonium bromide.

Phase Transfer Catalysis
Phenyltrimethylammonium bromide is widely used as a phase transfer catalyst in organic

synthesis.[2] It facilitates reactions between reactants that are soluble in different, immiscible

phases (e.g., an aqueous phase and an organic phase).[2] The quaternary ammonium cation is

lipophilic enough to be soluble in the organic phase, yet it can pair with an anion from the

aqueous phase. This ion pair then moves into the organic phase, allowing the anion to react

with the organic substrate.[6][7] This mechanism enhances reaction rates and yields, and can

eliminate the need for harsh solvents.[8]

Antimicrobial Activity
As a quaternary ammonium compound, phenyltrimethylammonium bromide exhibits

antimicrobial properties.[1] It can act against a range of bacteria and fungi.[5] The proposed

mechanism of action involves the disruption of the bacterial cell membrane, leading to cell lysis

and death. Its amphiphilic nature, with a positively charged hydrophilic head and a hydrophobic

phenyl group, allows it to interact with and destabilize the phospholipid bilayer of microbial cell

membranes.[1]
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Safety and Handling
Phenyltrimethylammonium bromide is an irritant to the skin, eyes, and respiratory system.[4]

It is also toxic by ingestion and skin absorption. Appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

[6] It should be stored in a cool, dry, and well-ventilated area, away from strong oxidizing

agents.[6] As it is hygroscopic, it should be kept in a tightly sealed container to prevent

moisture absorption.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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